2-(benzylthio)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
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Overview
Description
The compound seems to be a derivative of benzo[d]thiazole . Benzo[d]thiazole derivatives have been extensively researched for use in photovoltaics or as fluorescent sensors . They are also used as potential visible-light organophotocatalysts .
Synthesis Analysis
The synthesis of similar compounds involves varying the donor groups while keeping the benzo[d]thiazole acceptor group the same . This allows for systematic modification of the photocatalyst’s optoelectronic and photophysical properties .Molecular Structure Analysis
The molecular structure of similar compounds is characterized by different relative orientations of the thiophene rings . The ground state dipole moments are small and similar for the three types of conformers .Chemical Reactions Analysis
These compounds were validated using a Minisci-type decarboxylative alkylation of electron-deficient heteroarenes as a test reaction under both batch and continuous flow conditions .Scientific Research Applications
Antimicrobial Properties
This compound has been synthesized and evaluated for its antimicrobial activities . The biological screening on antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria, yeasts, and fungi identified benzylsulfanyl derivatives of benzothiazole as selective inhibitors .
Antimycobacterial Properties
The compound has shown selective antimycobacterial properties . It has been identified as a selective inhibitor of mycobacteria .
Treatment of Tuberculosis
The compound exhibited significant activity against sensitive and multidrug-resistant strains of M. tuberculosis . This suggests its potential use in the treatment of tuberculosis.
Low Cytotoxicity
The compound has demonstrated low cytotoxicity , which is a desirable property for potential therapeutic agents.
QSAR Study
A QSAR (Quantitative Structure-Activity Relationship) study indicated that the antituberculotic activity of the compound is connected with LUMO (Lowest Unoccupied Molecular Orbital) and HOMO (Highest Occupied Molecular Orbital) energies .
Lipophilicity and Molecular Size
The study also found that lower lipophilicity and increased size of the molecule contribute to antituberculotic activity . This could guide the design of new antituberculotic agents.
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-benzylsulfanyl-N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3OS2/c1-17-10-11-18(2)23-22(17)26-24(30-23)27(14-20-9-6-12-25-13-20)21(28)16-29-15-19-7-4-3-5-8-19/h3-13H,14-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTGIJWIRSJWQMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=N2)N(CC3=CN=CC=C3)C(=O)CSCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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